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Compound of Interest

Compound Name: Amprenavir-d4

Cat. No.: B562687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and handling of

Amprenavir-d4 solutions, a critical component in pharmacokinetic studies and bioanalytical

assays. Amprenavir-d4, a deuterated analog of the HIV protease inhibitor Amprenavir, is

primarily utilized as an internal standard for the quantification of Amprenavir in biological

matrices by mass spectrometry.[1][2][3] Its stable isotope label allows for precise and accurate

measurement by correcting for variations during sample preparation and analysis.[3][4]

Chemical and Physical Properties
Amprenavir-d4 is an off-white to pale yellow solid.[5][6] Key chemical properties are

summarized below.
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Property Value Reference

Chemical Name

[(3S)-2,2,5,5-

tetradeuteriooxolan-3-yl] N-

[(2S,3R)-4-[(4-

aminophenyl)sulfonyl-(2-

methylpropyl)amino]-3-

hydroxy-1-phenylbutan-2-

yl]carbamate

[7]

CAS Number 1217661-20-5 [5][6]

Molecular Formula C₂₅H₃₁D₄N₃O₆S [6]

Molecular Weight 509.65 g/mol [5][6]

Appearance Off-White to Pale Yellow Solid [5][6]

Purity ≥98% [6]

Isotopic Purity ≥99% deuterated forms (d₁-d₄)

Storage and Stability
Proper storage of Amprenavir-d4 is crucial to maintain its integrity and ensure the accuracy of

experimental results.

Condition Recommendation Reference

Long-term Storage -20°C in a freezer.[8][9] [8][9]

Short-term Storage 2-8°C in a refrigerator.[5] [5]

Light and Air Protect from air and light.[6] [6]

Stability
≥ 4 years when stored at

-20°C.

Solubility
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Amprenavir-d4 is soluble in various organic solvents. The choice of solvent will depend on the

specific analytical method and the desired concentration.

Solvent Solubility Reference

Dimethylformamide (DMF) 30 mg/mL (for Amprenavir) [10]

Dimethyl sulfoxide (DMSO)

25 mg/mL (for Amprenavir),

also listed as a solvent for

Amprenavir-d4.[6][10]

[6][10]

Ethanol 30 mg/mL (for Amprenavir) [10]

Acetonitrile Soluble

Methanol Soluble

Chloroform Soluble [6]

Dichloromethane Soluble [6]

Experimental Protocols
The following protocols provide a step-by-step guide for the preparation of Amprenavir-d4
stock and working solutions.

Protocol 1: Preparation of a 1 mg/mL Amprenavir-d4
Stock Solution
Materials:

Amprenavir-d4 solid

Methanol (HPLC or MS grade)

Calibrated analytical balance

Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Micropipettes
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Vortex mixer

Ultrasonic bath

Procedure:

Equilibration: Allow the vial containing Amprenavir-d4 to equilibrate to room temperature for

at least 30 minutes before opening to prevent condensation.

Weighing: Accurately weigh approximately 1 mg of Amprenavir-d4 solid using a calibrated

analytical balance. Record the exact weight.

Dissolution: Quantitatively transfer the weighed solid to a 1 mL Class A volumetric flask. Add

approximately 0.7 mL of methanol to the flask.

Mixing: Gently swirl the flask to wet the solid. Use a vortex mixer for 30 seconds to facilitate

dissolution. If necessary, place the flask in an ultrasonic bath for 5-10 minutes to ensure

complete dissolution.

Dilution to Volume: Once the solid is completely dissolved, add methanol to the flask until the

bottom of the meniscus reaches the calibration mark.

Homogenization: Cap the flask and invert it 10-15 times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution to a labeled, amber glass vial and store at -20°C.

Protocol 2: Preparation of Working Solutions
Materials:

1 mg/mL Amprenavir-d4 stock solution

Methanol or Acetonitrile (HPLC or MS grade)

Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Micropipettes
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Procedure:

Equilibration: Allow the 1 mg/mL Amprenavir-d4 stock solution to equilibrate to room

temperature.

Calculation: Determine the volume of the stock solution required to prepare the desired

concentration of the working solution. For example, to prepare 1 mL of a 10 µg/mL working

solution, you would need 10 µL of the 1 mg/mL stock solution.

Dilution: Using a calibrated micropipette, transfer the calculated volume of the stock solution

into a clean, appropriately sized volumetric flask.

Dilution to Volume: Add the desired solvent (e.g., methanol or acetonitrile) to the flask until

the bottom of the meniscus reaches the calibration mark.

Homogenization: Cap the flask and invert it 10-15 times to ensure the solution is

homogeneous.

Storage: Transfer the working solution to a labeled, amber glass vial and store at 2-8°C for

short-term use or -20°C for longer-term storage. It is recommended to prepare fresh working

solutions regularly.

Handling and Safety Precautions
Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat, when handling Amprenavir-d4.

Handle the compound in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Visualizations
Experimental Workflow for Amprenavir-d4 Solution
Preparation
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Caption: Workflow for preparing Amprenavir-d4 stock and working solutions.
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Logical Relationship for Amprenavir-d4 Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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